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Compound of Interest

Compound Name: rostratin B

Cat. No.: B1247105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rostratin B is a cytotoxic disulfide compound that has demonstrated in vitro activity against

human colon carcinoma (HCT-116) cells. As a disulfide-containing molecule, its stability and

mechanism of action are of significant interest for researchers exploring its potential as a

therapeutic agent. These application notes provide detailed information on the stability, storage,

and handling of Rostratin B, along with protocols for its use in research settings.

Chemical Properties
Property Value

CAS Number 752236-17-2

Molecular Formula C₁₈H₂₃N₅O₄S

Molecular Weight 424.49 g/mol

Stability and Storage Conditions
Proper storage and handling of Rostratin B are critical to maintain its integrity and biological

activity. The following table summarizes the recommended storage conditions based on

available data.
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Formulation Storage Temperature Duration

Powder -20°C 2 years[1]

In DMSO 4°C 2 weeks[1]

In DMSO -80°C 6 months[1]

Note: While specific data on the stability of Rostratin B in other solvents, at different pH

values, or under light exposure is limited, it is recommended to handle it as a potentially

sensitive compound. As a general precaution for disulfide-containing compounds, exposure to

strong reducing or oxidizing agents should be avoided. It is advisable to prepare aqueous

solutions fresh for each experiment and protect them from light.

Proposed Mechanism of Action: Disruption of
Cellular Redox Homeostasis
Rostratin B, as a cytotoxic disulfide, is proposed to exert its anticancer effects by disrupting

the delicate redox balance within cancer cells. This mechanism is common to other cytotoxic

compounds containing disulfide bonds. The high concentration of glutathione (GSH) in the

intracellular environment is believed to play a key role in the activation and cytotoxicity of such

compounds.

The proposed signaling pathway involves the following steps:

Cellular Uptake: Rostratin B enters the cancer cell.

Thiol-Disulfide Exchange: Inside the cell, the disulfide bond of Rostratin B reacts with

intracellular thiols, primarily glutathione (GSH), in a thiol-disulfide exchange reaction.

Formation of Mixed Disulfides: This reaction leads to the formation of mixed disulfides

between Rostratin B and GSH.

Depletion of Intracellular GSH: The consumption of GSH in this process leads to a depletion

of the intracellular glutathione pool.
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Increased Oxidative Stress: The reduction in GSH, a key antioxidant, results in an increase

in reactive oxygen species (ROS) and heightened oxidative stress.

Disruption of Cellular Functions: Elevated oxidative stress disrupts various cellular

processes, including protein folding, enzyme activity, and mitochondrial function.

Induction of Apoptosis: The culmination of these events triggers the intrinsic apoptotic

pathway, leading to programmed cell death of the cancer cell.
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Cancer Cell

Rostratin B (extracellular)
Rostratin B (intracellular)

Cellular Uptake

Mixed Disulfide
(Rostratin B-SG)Thiol-Disulfide

Exchange

Glutathione (GSH)

GSH Depletion Increased ROS
(Oxidative Stress) Disruption of Cellular Functions Apoptosis
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Start

Equilibrate Rostratin B
powder to room temperature

Weigh Rostratin B powder

Add anhydrous DMSO

Vortex to dissolve

Aliquot stock solution

Store at -80°C or 4°C

End

 

Start

Seed cells in 96-well plate

Incubate overnight for attachment

Prepare Rostratin B dilutions

Treat cells with Rostratin B

Incubate for treatment duration

Add MTT solution

Incubate for formazan formation

Remove medium

Add DMSO to dissolve formazan

Measure absorbance at 570 nm

Analyze data and determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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